Cas no 920385-91-7 (N-2-(cyclohex-1-en-1-yl)ethyl-N'-2-(4-methoxyphenyl)ethylethanediamide)

N-2-(cyclohex-1-en-1-yl)ethyl-N'-2-(4-methoxyphenyl)ethylethanediamide structure
920385-91-7 structure
Product Name:N-2-(cyclohex-1-en-1-yl)ethyl-N'-2-(4-methoxyphenyl)ethylethanediamide
CAS No:920385-91-7
MF:C19H26N2O3
MW:330.421345233917
CID:5496008
PubChem ID:44998295
Update Time:2025-10-24

N-2-(cyclohex-1-en-1-yl)ethyl-N'-2-(4-methoxyphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(4-methoxyphenethyl)oxalamide
    • VU0503959-1
    • F2879-3986
    • N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(4-methoxyphenyl)ethyl]oxamide
    • N-[2-(cyclohex-1-en-1-yl)ethyl]-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide
    • 920385-91-7
    • AKOS024474100
    • N-2-(cyclohex-1-en-1-yl)ethyl-N'-2-(4-methoxyphenyl)ethylethanediamide
    • Inchi: 1S/C19H26N2O3/c1-24-17-9-7-16(8-10-17)12-14-21-19(23)18(22)20-13-11-15-5-3-2-4-6-15/h5,7-10H,2-4,6,11-14H2,1H3,(H,20,22)(H,21,23)
    • InChI Key: VIWRKUIZBXOTFL-UHFFFAOYSA-N
    • SMILES: O=C(C(NCCC1C=CC(=CC=1)OC)=O)NCCC1=CCCCC1

Computed Properties

  • Exact Mass: 330.19434270g/mol
  • Monoisotopic Mass: 330.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 67.4Ų

N-2-(cyclohex-1-en-1-yl)ethyl-N'-2-(4-methoxyphenyl)ethylethanediamide Pricemore >>

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N-2-(cyclohex-1-en-1-yl)ethyl-N'-2-(4-methoxyphenyl)ethylethanediamide Related Literature

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-N'-2-(4-methoxyphenyl)ethylethanediamide

Comprehensive Overview of N-2-(cyclohex-1-en-1-yl)ethyl-N'-2-(4-methoxyphenyl)ethylethanediamide (CAS 920385-91-7)

N-2-(cyclohex-1-en-1-yl)ethyl-N'-2-(4-methoxyphenyl)ethylethanediamide (CAS 920385-91-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a cyclohexene ring and a methoxyphenyl group, which are key to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a bioactive scaffold, given its ability to interact with various biological targets.

The molecular structure of N-2-(cyclohex-1-en-1-yl)ethyl-N'-2-(4-methoxyphenyl)ethylethanediamide includes an ethanediamide linker, which enhances its stability and binding affinity. This makes it a promising candidate for the development of small-molecule inhibitors and therapeutic agents. Recent studies have explored its potential in addressing neurodegenerative diseases and inflammatory conditions, aligning with current trends in precision medicine and personalized therapeutics.

In the context of green chemistry and sustainable synthesis, CAS 920385-91-7 has been evaluated for its compatibility with eco-friendly reaction conditions. The compound's methoxy and cyclohexenyl moieties offer versatility in synthetic pathways, reducing the need for hazardous reagents. This aligns with the growing demand for environmentally benign chemical processes in industrial and academic settings.

From a commercial perspective, N-2-(cyclohex-1-en-1-yl)ethyl-N'-2-(4-methoxyphenyl)ethylethanediamide is often sought after by pharmaceutical intermediates suppliers and research laboratories. Its applications extend to peptide mimetics and ligand design, where its modular structure allows for tailored modifications. The compound's CAS number 920385-91-7 serves as a critical identifier for regulatory compliance and patent filings, ensuring traceability in global markets.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like N-2-(cyclohex-1-en-1-yl)ethyl-N'-2-(4-methoxyphenyl)ethylethanediamide. Computational models predict its potential interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes, making it a subject of virtual screening campaigns. This intersection of cheminformatics and experimental validation underscores its relevance in modern drug development pipelines.

In summary, CAS 920385-91-7 represents a multifaceted compound with broad implications in medicinal chemistry, material science, and sustainable synthesis. Its structural features and functional groups position it as a valuable tool for researchers exploring next-generation therapeutics and innovative materials. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.

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